Cas no 2095408-97-0 (N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride)

N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride is a chemically synthesized organic compound featuring a methanesulfonamide group linked to a branched aminoalkyl moiety. Its hydrochloride salt form enhances stability and solubility, making it suitable for various synthetic and pharmaceutical applications. The compound’s structural rigidity, conferred by the tertiary carbon in the propyl chain, contributes to its utility as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined reactivity profile allows for selective functionalization, while the sulfonamide group offers potential for hydrogen bonding interactions. This product is typically characterized by high purity and consistent performance in research and industrial settings.
N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride structure
2095408-97-0 structure
Product Name:N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride
CAS No:2095408-97-0
MF:C5H15ClN2O2S
MW:202.702799081802
CID:4637574
Update Time:2025-09-27

N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride
    • N-(2-amino-2-methylpropyl)methanesulfonamide;hydrochloride
    • Inchi: 1S/C5H14N2O2S.ClH/c1-5(2,6)4-7-10(3,8)9;/h7H,4,6H2,1-3H3;1H
    • InChI Key: SKUPGOOFUMKPPN-UHFFFAOYSA-N
    • SMILES: Cl.S(C)(NCC(C)(C)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Topological Polar Surface Area: 80.6

N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride Pricemore >>

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Additional information on N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride

Comprehensive Overview of N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride (CAS No. 2095408-97-0)

N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride (CAS No. 2095408-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of methanesulfonamide, a key functional group known for its versatility in medicinal chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

The molecular structure of N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride features a unique combination of an amino group and a methanesulfonamide moiety, which contributes to its reactivity and binding affinity. This makes it a valuable intermediate in synthetic chemistry. Recent trends in scientific literature highlight its role in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases, aligning with the growing demand for precision medicine.

One of the most frequently asked questions about CAS No. 2095408-97-0 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for in vitro and in vivo experiments. Its stability at room temperature further enhances its practicality for laboratory use, a feature highly valued by researchers.

In the context of green chemistry, N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride has been explored for its potential in sustainable synthesis routes. With increasing emphasis on reducing environmental impact, this compound's efficient synthesis and minimal byproduct formation align with the principles of atom economy and waste reduction. This aspect is particularly relevant to industries seeking eco-friendly alternatives.

Another area of interest is the compound's potential role in proteomics and biomarker discovery. Its ability to interact with specific proteins and enzymes has led to investigations into its use as a tool compound for identifying new therapeutic targets. This aligns with the broader trend of personalized medicine, where understanding molecular interactions is critical for developing tailored treatments.

From a commercial perspective, N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Pricing and availability are common search queries, reflecting the compound's niche but growing demand. Suppliers typically provide detailed technical data sheets, including HPLC and NMR analysis, to ensure quality and reproducibility.

In summary, N-(2-Amino-2-methylpropyl)methanesulfonamide hydrochloride (CAS No. 2095408-97-0) is a compound of significant scientific and industrial interest. Its unique chemical properties, combined with its potential applications in drug discovery and sustainable chemistry, make it a subject of ongoing research. As the fields of medicinal chemistry and biotechnology continue to evolve, this compound is likely to remain a key player in innovative scientific advancements.

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